Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-b-D-galactopyranoside
Overview
Description
Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-b-D-galactopyranoside is a chemical compound with the molecular formula C16H24O9S . It is fully acetylated D-galactosamine (C4 epimer of D-glucosamine) .
Synthesis Analysis
The synthesis of this compound involves the reaction of 1,2,3,4,6-penta-O-acetyl-*-D-glucopyranose with ethyl mercaptan in the presence of BF3.·.Et2O in CH2Cl2 as solvent . It is also used in the synthesis of α- and β-linked acetamido pyranosides .Molecular Structure Analysis
The molecular structure of this compound is characterized by 5 defined stereocentres . The sulphur contacts were clearly identified as S1—C5 and S1—C15 with distances of 1.800(3) Å and 1.801(4) Å, respectively .Chemical Reactions Analysis
This compound is involved in the synthesis of disaccharides and D-glucose6-phosphate . The nitrile of the cyanomethyl group can be converted to a methyl imidate group by treatment with sodium methoxide or HCl which can be used to attach the sugar to a protein .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 453.2±45.0 °C at 760 mmHg, and a flash point of 212.6±16.7 °C . It has 9 H bond acceptors, 0 H bond donors, and 11 freely rotating bonds .Scientific Research Applications
Synthesis and Structural Analysis
Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-b-D-galactopyranoside has been utilized in various synthesis processes. For instance, Lee and Lee (1974) explored its use in the synthesis of 2-(6-aminohexanamido)ethyl 1-thio-β-d-galactopyranoside and related compounds (Lee & Lee, 1974). Tomić et al. (1995) detailed its role in the synthesis and conformational analysis of plant hormone-related compounds (Tomić et al., 1995).
Glycosyl Donor Synthesis
The compound has been a key ingredient in the synthesis of disaccharide glycosyl donors, as detailed by Wilstermann and Magnusson (1995), who explored its use for introducing specific galactopyranosyl groups (Wilstermann & Magnusson, 1995).
Precursor for Imaging Agents
Gao (1997) reported on the synthesis of cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranoside, indicating its potential as a precursor for liver functional imaging agents (Gao, 1997).
Glycosylated Phthalocyanines Synthesis
Alvarez-Micó et al. (2007) explored its use in the synthesis of glycosylated phthalocyanines, a process significant in chemical research (Alvarez-Micó et al., 2007).
K-Antigen Synthesis
Sarbajna and Roy (1998) utilized this compound in the synthesis of the tetrasaccharide repeating unit of the K-antigen from Klebsiella type 57, highlighting its role in complex carbohydrate synthesis (Sarbajna & Roy, 1998).
Transformation into 1-O-Acyl Sugars
Ellervik and Magnusson (1993) studied its transformation into corresponding 1-O-acyl sugars, showing its versatility in chemical transformations (Ellervik & Magnusson, 1993).
Sulfenic Acids in Carbohydrates
Aversa et al. (2005) demonstrated its application in providing substrates for developing methodologies to access anomeric glycosulfoxides, a significant contribution to carbohydrate chemistry (Aversa et al., 2005).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound can be used as a reagent in organic synthesis, particularly in glycosylation reactions .
Biochemical Pathways
The compound is used in the synthesis of complex carbohydrates, which play crucial roles in various biological processes .
Result of Action
As a reagent in organic synthesis, its primary role is in the formation of complex carbohydrates .
Properties
IUPAC Name |
[(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-ethylsulfanyloxan-2-yl]methyl acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24O9S/c1-6-26-16-15(24-11(5)20)14(23-10(4)19)13(22-9(3)18)12(25-16)7-21-8(2)17/h12-16H,6-7H2,1-5H3/t12-,13+,14+,15-,16+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNFVZQPWZMHIF-CWVYHPPDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24O9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30441927 |
Source
|
| Record name | Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-galactopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
55722-49-1 |
Source
|
| Record name | Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-galactopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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